Cas no 108747-35-9 (1-benzyl-n-hydroxy-4-piperidinimine Hydrochloride (1:1))

1-benzyl-n-hydroxy-4-piperidinimine Hydrochloride (1:1) structure
108747-35-9 structure
Product Name:1-benzyl-n-hydroxy-4-piperidinimine Hydrochloride (1:1)
CAS No:108747-35-9
MF:C12H17ClN2O
MW:240.729182004929
CID:1190182
PubChem ID:2728273
Update Time:2024-11-03

1-benzyl-n-hydroxy-4-piperidinimine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-N-hydroxy-4-piperidinimine hydrochloride (1:1)
    • 1-benzyl-4-piperidone hydrochloride
    • 1-(phenylmethyl)-4-piperidinone hydrochloride
    • KSC917K4B
    • ANW-57616
    • 1-benzyl-piperidin-4-one, hydrochloride
    • 1-benzyl-piperidin-4-one oxime , hydrochloride
    • SureCN5671727
    • 1-Benzylpiperidin-4-one hydrochloride
    • N-benzyl-4-piperidone hydrochloride
    • 1-Benzylpiperidin-4-one HCl
    • 1-Benzyl-4-piperidonhydrochlorid
    • 1-Benzyl-piperidin-4-on-oxim, Hydrochlorid
    • CTK8B7540
    • 1-Benzyl-piperidin-4-on, Hydrochlorid
    • 1-Benzyl -4- Piperidone HCL
    • 1-Benzyl-4-oxopiperidine hydrochloride
    • 1-Benzyl-piperidin-4-on, Hydrochlori
    • 1-Benzyl-piperidin-4-one oxiMe hydrochlorid
    • N-(1-benzylpiperidin-4-ylidene)hydroxylamine:hydrochloride
    • 1-Benzyl-4-piperidinone oxime hydrochloride
    • N-(1-benzylpiperidin-4-ylidene)hydroxylamine;hydrochloride
    • 108747-35-9
    • 1-benzyl-n-hydroxy-4-piperidinimine Hydrochloride (1:1)
    • MDL: MFCD00810124
    • Inchi: InChI=1S/C12H16N2O.ClH/c15-13-12-6-8-14(9-7-12)10-11-4-2-1-3-5-11;/h1-5,15H,6-10H2;1H
    • InChI Key: UXTVKZDKBPFSGL-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CN2CCC(=NO)CC2.Cl

Computed Properties

  • Exact Mass: 240.1029409g/mol
  • Monoisotopic Mass: 240.1029409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.8Ų
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